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Compound of Interest

Compound Name: Ethyl diphenylphosphinate

Cat. No.: B161188

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals for ethyl diphenylphosphinate (CAS No.
1733-55-7). The information presented is intended to support researchers, scientists, and drug
development professionals in the safe handling, use, and management of this compound.

GHS Hazard Identification and Classification

Ethyl diphenylphosphinate is classified under the GHS framework based on its potential
health hazards. The following sections detail its classification, including pictograms, signal
words, and hazard and precautionary statements.

GHS Pictogram and Signal Word

The GHS classification for ethyl diphenylphosphinate requires the use of the "Exclamation
Mark" pictogram.

Pictogram: GHSO07 (Exclamation Mark)[1]
Signal Word:Warning[1][2]

This pictogram and signal word indicate that the substance presents a hazard, but it is of a less
severe nature than those requiring a "Danger" signal word.
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Hazard Statements

The following hazard statements (H-statements) have been assigned to ethyl
diphenylphosphinate, indicating the nature of the hazards it presents[1][2]:

o H302: Harmful if swallowed. This classification falls under Acute Toxicity (Oral), Category 4.
e H315: Causes skin irritation. This is classified as Skin Irritation, Category 2.
e H319: Causes serious eye irritation. This corresponds to Eye Irritation, Category 2.

o H335: May cause respiratory irritation. This is classified under Specific Target Organ Toxicity
— Single Exposure (Respiratory tract irritation), Category 3.

Precautionary Statements

A comprehensive set of precautionary statements (P-statements) is recommended for the safe
handling of ethyl diphenylphosphinate. These statements cover prevention, response,
storage, and disposal.

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash hands and any exposed skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Response:

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you
feel unwell. Rinse mouth.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
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P304 + P340 + P312: IF INHALED: Remove victim to fresh air and keep at rest in a position
comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
e P332 + P313: If skin irritation occurs: Get medical advice/attention.
o P337 + P313: If eye irritation persists: Get medical advice/attention.
o P362: Take off contaminated clothing and wash before reuse.
Storage:
e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.
Disposal:
o P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Data and Physicochemical Properties

A summary of the key quantitative data and physicochemical properties of ethyl
diphenylphosphinate is provided in the tables below. This information is crucial for
understanding its behavior and potential exposure routes.

Table 1: GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation

Table 2: Physicochemical Properties

Property Value

Molecular Formula C14H1502P

Molecular Weight 246.24 g/mol [2]

CAS Number 1733-55-7[2]

Appearance Solid or viscous liquid or liquid[1]
Purity =98%

Experimental Protocols

The GHS classifications are determined based on experimental data, typically following
internationally recognized guidelines such as those from the Organisation for Economic Co-
operation and Development (OECD). While specific study reports for ethyl
diphenylphosphinate are not publicly available, the following sections describe the standard
methodologies used to assess the hazards identified.

Acute Oral Toxicity (OECD 420, 423, or 425)

The "Harmful if swallowed" classification is determined through acute oral toxicity studies.
These studies typically involve the administration of the substance to rats, and the classification
Is based on the LD50 (the dose that is lethal to 50% of the test animals).

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.benchchem.com/product/b161188?utm_src=pdf-body
https://www.benchchem.com/product/b161188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Principle: A single dose of the substance is administered to a group of animals by oral
gavage.

o Observation: Animals are observed for a set period (typically 14 days) for signs of toxicity
and mortality.

e Endpoint: The LD50 value is calculated. For GHS Category 4, the LD50 is generally between
300 and 2000 mg/kg body weight.

Skin Irritation (OECD 404)

The "Causes skin irritation” classification is based on dermal irritation studies, usually
conducted on rabbits.

e Principle: A small amount of the substance is applied to a shaved patch of skin on a test
animal.

e Procedure: The application site is observed for signs of erythema (redness) and edema
(swelling) at specific intervals (e.g., 24, 48, and 72 hours) after application.

o Scoring: The severity of the skin reactions is scored. A mean score of > 2.3 and < 4.0 for
erythema or edema across the test animals typically results in a Category 2 classification.

Eye Irritation (OECD 405)

The "Causes serious eye irritation” classification is determined by instilling the substance into
the eye of a test animal, typically a rabbit.

e Principle: A small amount of the substance is applied into the conjunctival sac of one eye.

o Observation: The eye is examined for effects on the cornea, iris, and conjunctiva at set
intervals.

e Scoring: The severity of the reactions is scored. Effects that are fully reversible within an
observation period of 21 days lead to a Category 2 classification.
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Specific Target Organ Toxicity - Single Exposure (STOT-
SE) (OECD 407)

The "May cause respiratory irritation” classification is a STOT-SE Category 3 hazard. This is
often based on observations from other toxicity studies or specific inhalation studies.

¢ Principle: This classification is based on evidence of transient irritant effects on the
respiratory tract.

o Evidence: This can be derived from human experience (e.g., reports of irritation) or from
animal studies showing signs of respiratory tract irritation.

Visualizations

The following diagrams illustrate the logical flow of GHS classification and a conceptual
experimental workflow.
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Caption: GHS classification workflow for ethyl diphenylphosphinate.
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Caption: Conceptual workflow for toxicological testing and classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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